Cas no 168433-86-1 (Rhodiocyanoside A)
Rhodiocyanoside A structure
Product Name:Rhodiocyanoside A
CAS No:168433-86-1
MF:C11H17NO6
MW:259.25578379631
CID:198829
PubChem ID:6442274
Update Time:2025-07-10
Rhodiocyanoside A Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenenitrile, 4-(b-D-glucopyranosyloxy)-2-methyl-,(2Z)-
- (Z)-2-methyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-2-enenitrile
- Rhodiocyanoside A
- Multifidin
- E89050
- Q27134848
- DTXSID701347062
- 168433-86-1
- SCHEMBL6142700
- CHEBI:66305
- 2-Butenenitrile, 4-(b-D-glucopyranosyloxy)-2-methyl-, (Z)-
- (2Z)-2-methyl-4-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}but-2-enenitrile
- (Z)-2-Methyl-4-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)but-2-enenitrile
- (2Z)-2-METHYL-4-{[(2R,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}BUT-2-ENENITRILE
- (2Z)-4-(beta-D-glucopyranosyloxy)-2-methylbut-2-enenitrile
- AKOS040760676
- CS-0032264
- FS-7185
- HY-N5067
- DA-67193
-
- Inchi: 1S/C11H17NO6/c1-6(4-12)2-3-17-11-10(16)9(15)8(14)7(5-13)18-11/h2,7-11,13-16H,3,5H2,1H3/b6-2-/t7-,8-,9+,10-,11-/m1/s1
- InChI Key: ZMELGIPFIBWPHX-GMLQCYRESA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC/C=C(\C#N)/C
Computed Properties
- Exact Mass: 259.105587
- Monoisotopic Mass: 259.105587
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.8
- Topological Polar Surface Area: 123
Experimental Properties
- Color/Form: Powder
- Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 533.3°Cat760mmHg
- Flash Point: 276.3°C
- Refractive Index: 1.565
- Solubility: Soluble (358 g/l) (25 º C),
Rhodiocyanoside A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2155-1 mg |
Rhodiocyanoside A |
168433-86-1 | 1mg |
¥3393.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R24560-10mg |
2-Butenenitrile, 4-(b-D-glucopyranosyloxy)-2-methyl-,(2Z)- |
168433-86-1 | 10mg |
¥5252.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN2155-10mg |
Rhodiocyanoside A |
168433-86-1 | 10mg |
¥ 3990 | 2024-07-19 | ||
| TargetMol Chemicals | TN2155-10 mg |
Rhodiocyanoside A |
168433-86-1 | 98% | 10mg |
¥ 3,990 | 2023-07-10 | |
| TargetMol Chemicals | TN2155-1 mL * 10 mM (in DMSO) |
Rhodiocyanoside A |
168433-86-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2760 | 2023-09-15 | |
| A2B Chem LLC | AX03360-5mg |
RhodiocyanosideA |
168433-86-1 | >98% | 5mg |
$962.00 | 2024-01-03 | |
| A2B Chem LLC | AX03360-10mg |
RhodiocyanosideA |
168433-86-1 | ≥98% | 10mg |
$644.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2155-1 ml * 10 mm |
Rhodiocyanoside A |
168433-86-1 | 1 ml * 10 mm |
¥ 2760 | 2024-07-19 | ||
| Ambeed | A1146109-1mg |
(Z)-2-Methyl-4-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)but-2-enenitrile |
168433-86-1 | 97% | 1mg |
$152.0 | 2025-03-01 | |
| Ambeed | A1146109-5mg |
(Z)-2-Methyl-4-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)but-2-enenitrile |
168433-86-1 | 97% | 5mg |
$377.0 | 2025-03-01 |
Rhodiocyanoside A Related Literature
-
Nanna Bjarnholt,Bin Li,Janina D'Alvise,Christian Janfelt Nat. Prod. Rep. 2014 31 818
-
Juan Ma,Jie Lin,Zilong Huang,Ping Wu,Yong-Gui Zhou,Zhengkun Yu Org. Chem. Front. 2023 10 4092
-
Fraser F. Fleming Nat. Prod. Rep. 1999 16 597
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
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